Cas no 118864-95-2 ((11b,17E)-20-(Acetyloxy)-11-hydroxy-3-oxopregna-1,4,17(20)-trien-21-al)

• Product Name: (11b,17E)-20-(Acetyloxy)-11-hydroxy-3-oxopregna-1,4,17(20)-trien-21-al
• CAS No: 118864-95-2
• CID: 4773729
• Update Time: 2025-07-09

(11b,17E)-20-(Acetyloxy)-11-hydroxy-3-oxopregna-1,4,17(20)-trien-21-al Chemical and Physical Properties

Names and Identifiers

• (11β,?17E)?-20-?(Acetyloxy)?-?11-?hydroxy-?3-?oxopregna-?1,?4,?17(20)?-?trien-?21-?al
• (11b,17E)-20-(Acetyloxy)-11-hydroxy-3-oxopregna-1,4,17(20)-trien-21-al

Additional information on (11b,17E)-20-(Acetyloxy)-11-hydroxy-3-oxopregna-1,4,17(20)-trien-21-al

Compound CAS No. 118864-95-2: (11b,17E)-20-(Acetyloxy)-11-hydroxy-3-oxopregna-1,4,17(20)-trien-21-al

The compound with CAS No. 118864-95-2, known as (11b,17E)-20-(Acetyloxy)-11-hydroxy-3-oxopregna-1,4,17(20)-trien-21-al, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pregnane derivatives, which are well-known for their structural complexity and diverse biological activities.

Recent studies have highlighted the importance of this compound in the field of drug discovery. Its unique structure, featuring an acetyloxy group at position 20 and a hydroxyl group at position 11, makes it a promising candidate for exploring novel therapeutic agents. Researchers have reported that this compound exhibits antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant activity, this compound has shown potential in the realm of cancer research. Preclinical studies suggest that it may inhibit the proliferation of cancer cells by modulating key signaling pathways involved in cell growth and apoptosis. These findings underscore the importance of further investigations into its mechanism of action and potential as an anticancer agent.

The synthesis of (11b,17E)-20-(Acetyloxy)-pregna-trien-al involves a series of intricate organic reactions, including oxidation and acetylation steps. Chemists have developed efficient methodologies to synthesize this compound on a larger scale, ensuring its availability for research and development purposes.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR and MS. These analyses have confirmed its purity and structural integrity, making it a reliable reagent for various laboratory applications.

In terms of applications beyond medicine, this compound has also been explored in the field of cosmetic science. Its ability to interact with cellular components suggests potential uses in anti-aging formulations and skin repair products.

As research on this compound continues to evolve, it is anticipated that new insights into its biological functions will emerge. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical settings.